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Compound of Interest

Compound Name:
4,1-Benzoxazepin-2(3H)-one, 7-

bromo-1,5-dihydro-

CAS No.: 886756-67-8

Cat. No.: B2451038

Get Quote

The benzoxazepinone core is a privileged scaffold in medicinal chemistry, forming the basis of

various pharmacologically active agents. The introduction of a halogen atom, such as bromine,

can significantly modulate a molecule's metabolic stability, receptor affinity, and overall

pharmacokinetic profile. Consequently, the ability to unambiguously identify and characterize

these halogenated structures is paramount in drug discovery, development, and quality control.

Mass spectrometry (MS) stands as the definitive technique for this purpose, offering

unparalleled sensitivity and structural elucidation capabilities. Understanding the specific

fragmentation patterns of molecules like 7-bromo-benzoxazepinone under tandem mass

spectrometry (MS/MS) conditions is not merely an academic exercise. It is a critical

requirement for:

Metabolite Identification: Distinguishing between parent drug and its metabolites.

Impurity Profiling: Identifying and quantifying process-related impurities and degradation

products.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2451038#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2451038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reference Standard Characterization: Confirming the structure and purity of synthesized

standards.

This guide provides a detailed examination of the hypothesized fragmentation behavior of 7-

bromo-benzoxazepinone, comparing it with its non-halogenated analog. We will dissect the

mechanistic underpinnings of the observed fragmentation pathways and provide a robust

experimental protocol for acquiring high-quality MS/MS data.

Proposed Fragmentation Mechanism of 7-Bromo-
Benzoxazepinone
The fragmentation of 7-bromo-benzoxazepinone is primarily dictated by the interplay between

the stable aromatic system, the labile lactam (cyclic amide) ring, and the influence of the

electronegative bromine atom. Under positive-ion electrospray ionization (ESI), the molecule

will readily protonate, most likely on the amide oxygen or nitrogen, to form the precursor ion

[M+H]⁺. For 7-bromo-benzoxazepinone (Molecular Formula: C₉H₈BrNO₂), the monoisotopic

mass is approximately 240.97 Da. A key diagnostic feature will be the presence of the A+2

isotopic peak for bromine (⁷⁹Br vs. ⁸¹Br), which appears at approximately equal abundance.

Collision-induced dissociation (CID) of the [M+H]⁺ ion is proposed to initiate a cascade of

fragmentation events, outlined below.
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Caption: Proposed MS/MS fragmentation pathways for protonated 7-bromo-benzoxazepinone.
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Mechanistic Rationale:
Pathway A: Lactam Ring Opening (Decarbonylation): The most common fragmentation

pathway for lactams involves the loss of carbon monoxide (CO). The protonated precursor

ion can undergo ring opening, followed by the neutral loss of CO (28 Da), leading to a

prominent product ion at m/z 213/215. This fragment retains the characteristic bromine

isotopic pattern.

Pathway B: Retro-Diels-Alder (RDA)-like Cleavage: Heterocyclic rings can undergo

concerted or stepwise retro-cycloaddition reactions. A cleavage across the oxazepine ring

can yield a stable bromo-benzoyl cation fragment at m/z 183/185. This type of fragmentation

is well-documented for related heterocyclic systems.

Pathway C: Halogen-Driven Fragmentation: The C-Br bond is relatively weak and can be a

site of cleavage.

Loss of HBr: A common fragmentation for bromo-aromatic compounds is the neutral loss

of hydrogen bromide (HBr, 80/82 Da), resulting in an ion at m/z 161.

Loss of Bromine Radical: Less common in ESI but possible at higher collision energies is

the homolytic cleavage of the C-Br bond, leading to the loss of a bromine radical (Br•,

79/81 Da) and the formation of a radical cation at m/z 162.

Comparative Fragmentation Analysis: The Impact of
the Bromine Atom
The presence of the bromine atom introduces significant differences in the fragmentation

pattern compared to the parent benzoxazepinone molecule. This comparison is crucial for

analytical differentiation.
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Feature
7-Bromo-
Benzoxazepinone

Benzoxazepinone
(Unsubstituted)

Rationale for
Difference

Precursor Ion [M+H]⁺
m/z ~241/243

(Isotopic doublet)

m/z ~162 (Single

peak)

The mass and isotopic

signature of bromine

(⁷⁹Br/⁸¹Br) create a

characteristic 1:1

doublet, which is a

definitive indicator of

its presence.

Primary Fragment 1
Loss of CO -> m/z

~213/215

Loss of CO -> m/z

~134

The fragment retains

the bromine atom,

thus shifting the mass

by the mass of Br

minus H (~78 Da) and

preserving the isotopic

pattern.

Primary Fragment 2
Bromo-benzoyl ion ->

m/z ~183/185

Benzoyl ion -> m/z

~105

Cleavage yielding the

aromatic portion of the

molecule directly

reflects the presence

of the bromine

substituent on the

aromatic ring.

Unique Fragments
Loss of HBr -> m/z

~161
Not Applicable

This fragmentation

pathway is exclusive

to the halogenated

analog and provides

an additional layer of

structural

confirmation.

Experimental Protocol: Tandem MS Analysis
This section details a standardized protocol for acquiring high-quality MS/MS data for 7-bromo-

benzoxazepinone using a triple quadrupole or Q-TOF mass spectrometer.
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Workflow Diagram

1. Prepare 1 µg/mL solution
in 50:50 Acetonitrile:Water

+ 0.1% Formic Acid

2. Direct Infusion via Syringe Pump
(5-10 µL/min)

3. Acquire Full Scan (MS1)
(m/z 100-400)

Confirm [M+H]⁺ at m/z 241/243

4. Select m/z 241 as Precursor
Acquire Product Ion Scan (MS/MS)

5. Analyze Spectrum
Identify key fragments

(e.g., m/z 213, 183, 161)

Click to download full resolution via product page

Caption: Standard workflow for MS/MS analysis of 7-bromo-benzoxazepinone.

Step-by-Step Methodology:
Sample Preparation:

Accurately weigh and dissolve the 7-bromo-benzoxazepinone reference standard in a

suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.
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Perform a serial dilution to a final working concentration of 1 µg/mL in a mobile phase-like

solvent, typically 50:50 acetonitrile:water with 0.1% formic acid. The acid is crucial for

promoting efficient protonation in ESI.

Instrumentation and MS1 Scan:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Capillary Voltage: 3.5 - 4.5 kV.

Nebulizer Gas (N₂): Instrument-specific (e.g., 35 psi).

Drying Gas (N₂): Instrument-specific (e.g., 10 L/min at 325 °C).

MS1 Scan Range: m/z 100-400.

Procedure: Infuse the sample solution using a syringe pump at a flow rate of 5-10 µL/min.

Acquire MS1 spectra and confirm the presence of the protonated molecule, [M+H]⁺, at m/z

241 and 243 with approximately equal intensity.

Tandem MS (MS/MS) Scan:

Precursor Ion Selection: Set the quadrupole (Q1) to isolate the monoisotopic precursor

ion, m/z 241.

Collision Gas: Argon.

Collision Energy (CE): Perform a collision energy ramp (e.g., 10-40 eV). This is a critical

step, as different fragments may be favored at different energies. A ramp ensures all

significant fragments are observed in a single experiment.

MS2 Scan Range: m/z 50-250.

Procedure: Acquire the product ion spectrum. The resulting spectrum should show the

fragment ions generated from the dissociation of the m/z 241 precursor.

Data Interpretation:
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Analyze the product ion spectrum to identify the key fragments proposed in this guide

(e.g., m/z 213/215, 183/185, 161).

Correlate the observed fragments with the proposed fragmentation pathways. The

presence of the bromine isotopic pattern in fragments containing the bromine atom is a

key confirmatory data point.

Conclusion
The mass spectrometric fragmentation of 7-bromo-benzoxazepinone is a predictable and

structurally informative process. By understanding the key fragmentation pathways—

decarbonylation, retro-cycloaddition, and halogen-specific losses—analysts can confidently

identify this molecule and distinguish it from its analogs. The characteristic isotopic signature of

bromine serves as an invaluable diagnostic tool throughout the analysis. The protocol provided

herein offers a robust framework for obtaining high-quality data, enabling confident structural

elucidation in research, development, and quality control environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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